Cas no 471930-01-5 (3-(Piperidinomethyl)benzaldehyde)

3-(Piperidinomethyl)benzaldehyde structure
471930-01-5 structure
Product Name:3-(Piperidinomethyl)benzaldehyde
CAS No:471930-01-5
MF:C13H17NO
MW:203.280183553696
MDL:MFCD07782418
CID:821617
PubChem ID:7164643
Update Time:2025-04-19

3-(Piperidinomethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-(Piperidinomethyl)benzaldehyde
    • 3-(piperidin-1-ylmethyl)benzaldehyde
    • 3-(1-Piperidinomethyl)benzaldehyde
    • 3-(1-piperidinylmethyl)benzaldehyde
    • 3-(piperidylmethyl)benzaldehyde
    • 3-[(piperidin-1-yl)methyl]-benzaldehyde
    • CTK4I9778
    • SBB093171
    • 471930-01-5
    • DB-021742
    • 3-(Piperidinomethyl)benzaldehyde, AldrichCPR
    • 1-(3-Carboxaldehydebenzyl)piperidine
    • AKOS015968450
    • MFCD07782418
    • SCHEMBL7656309
    • DTXSID90428214
    • CS-0359633
    • MS-22338
    • 3-[(piperidin-1-yl)methyl]benzaldehyde
    • MDL: MFCD07782418
    • Inchi: 1S/C13H17NO/c15-11-13-6-4-5-12(9-13)10-14-7-2-1-3-8-14/h4-6,9,11H,1-3,7-8,10H2
    • InChI Key: UJDTVJKIOWAUNQ-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)CN1CCCCC1

Computed Properties

  • Exact Mass: 203.13100
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 310.7±25.0 °C at 760 mmHg
  • Flash Point: 111.2±12.5 °C
  • PSA: 20.31000
  • LogP: 2.42290
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(Piperidinomethyl)benzaldehyde Security Information

3-(Piperidinomethyl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM520685-1g
3-(Piperidin-1-ylmethyl)benzaldehyde
471930-01-5 98%
1g
$437 2022-09-01
abcr
AB224873-1 g
3-(Piperidinomethyl)benzaldehyde; 95%
471930-01-5
1g
€594.40 2023-04-27
abcr
AB224873-5 g
3-(Piperidinomethyl)benzaldehyde; 95%
471930-01-5
5g
€1373.40 2023-04-27
TRC
B450458-50mg
3-(piperidinomethyl)benzaldehyde
471930-01-5
50mg
$ 50.00 2022-06-07
TRC
B450458-100mg
3-(piperidinomethyl)benzaldehyde
471930-01-5
100mg
$ 65.00 2022-06-07
TRC
B450458-500mg
3-(piperidinomethyl)benzaldehyde
471930-01-5
500mg
$ 185.00 2022-06-07
abcr
AB224873-1g
3-(Piperidinomethyl)benzaldehyde; 95%
471930-01-5
1g
€594.40 2023-09-13
abcr
AB224873-5g
3-(Piperidinomethyl)benzaldehyde; 95%
471930-01-5
5g
€1373.40 2023-09-13
A2B Chem LLC
AG22818-1g
3-(Piperidin-1-ylmethyl)benzaldehyde
471930-01-5 97%
1g
$1205.00 2024-04-20
A2B Chem LLC
AG22818-5g
3-(Piperidin-1-ylmethyl)benzaldehyde
471930-01-5 97%
5g
$2831.00 2024-04-20
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited